Cas no 32921-23-6 (4-cyclohexanecarbonylpyridine)

• Product Name: 4-cyclohexanecarbonylpyridine
• CAS No: 32921-23-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD01716538
• CID: 1453833
• PubChem ID: 36277
• Update Time: 2025-11-02

4-cyclohexanecarbonylpyridine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl(pyridin-4-yl)methanone
• methanone, cyclohexyl-4-pyridinyl-
• 4-cyclohexanecarbonylpyridine
• EN300-239883
• Cyclohexyl(4-pyridyl) ketone
• 4-pyridyl cyclohexyl ketone
• DTXSID60186576
• F2167-2616
• AKOS010014806
• Pyridine, 4-(cyclohexylcarbonyl)-
• 32921-23-6
• KETONE, CYCLOHEXYL 4-PYRIDYL
• cyclohexyl(4-pyridinyl)methanone
• BRN 1527677
• 5-21-08-00144 (Beilstein Handbook Reference)
• Cyclohexyl 4-pyridyl ketone
• SCHEMBL11638730
• 4-(Cyclohexylcarbonyl)pyridine
• CS-0451108

• MDL： MFCD01716538
• Inchi： 1S/C12H15NO/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11/h6-10H,1-5H2
• InChI Key： RTTGIHAIWOHFBI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.0356 (rough estimate)
• Boiling Point: 324.52°C (rough estimate)
• Refractive Index: 1.5400 (estimate)
• PSA: 29.96

Additional information on 4-cyclohexanecarbonylpyridine

4-Cyclohexanecarbonylpyridine (CAS No. 32921-23-6): Properties, Applications, and Market Insights

4-Cyclohexanecarbonylpyridine (CAS No. 32921-23-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as 4-pyridinecarbonylcyclohexane, features a unique molecular structure combining a pyridine ring with a cyclohexanecarbonyl group, making it a versatile intermediate in synthetic chemistry. Its CAS number 32921-23-6 is often searched by researchers and industry professionals for technical data, suppliers, and applications.

The chemical properties of 4-cyclohexanecarbonylpyridine include a molecular weight of 189.24 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) makes it highly useful in laboratory and industrial settings. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and catalysts. This aligns with the growing demand for novel compounds in drug discovery and green chemistry.

One of the most searched questions about CAS 32921-23-6 is its application in pharmaceutical research. The compound’s pyridine moiety is known to enhance binding affinity in drug-receptor interactions, making it valuable for designing central nervous system (CNS) therapeutics. Additionally, its cyclohexanecarbonyl group contributes to improved metabolic stability, a hot topic in modern medicinal chemistry. Researchers are also exploring its potential in catalysis, where it acts as a ligand in transition metal complexes for sustainable chemical transformations.

In the agrochemical sector, 4-cyclohexanecarbonylpyridine is investigated for its role in developing pesticide intermediates. With the global push toward eco-friendly crop protection, this compound’s derivatization potential is highly relevant. Industry reports suggest a rising trend in searches for CAS 32921-23-6 suppliers, driven by its niche applications in specialty chemicals. The compound’s stability under varied pH conditions further broadens its utility in formulation science.

From a market perspective, the demand for 4-pyridinecarbonylcyclohexane is projected to grow at a steady pace, particularly in Asia-Pacific regions where pharmaceutical and agrochemical manufacturing is expanding. Analysts attribute this to the compound’s cost-effective synthesis and compatibility with scalable production processes. Quality standards such as HPLC purity and residual solvent limits are frequently discussed in procurement inquiries, reflecting industry emphasis on compliance and performance.

Environmental and regulatory considerations are another hotspot for CAS 32921-23-6. While the compound is not classified as hazardous under major regulatory frameworks, its handling guidelines emphasize proper ventilation and personal protective equipment (PPE). This aligns with broader workplace safety trends and green chemistry principles. FAQs often address its storage conditions (e.g., refrigeration under inert atmospheres) and shelf-life optimization—topics critical to lab managers and procurement specialists.

Innovation around 4-cyclohexanecarbonylpyridine continues to evolve, with patent literature revealing novel methods for its enantioselective synthesis. Such advancements cater to the rising demand for chiral intermediates in asymmetric catalysis. The compound’s adaptability in cross-coupling reactions (e.g., Suzuki-Miyaura couplings) further positions it as a staple in modern synthetic toolkits. These technical nuances are increasingly searched in academic and industrial databases.

In summary, 4-cyclohexanecarbonylpyridine (CAS No. 32921-23-6) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to catalysis—coupled with a robust market trajectory, make it a compound of enduring relevance. As research uncovers new derivatives and processes, its role in addressing global challenges like antimicrobial resistance and sustainable agriculture will likely expand, reinforcing its scientific and commercial significance.